4-(4-Ethylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(4-ethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-2-10-3-5-11(6-4-10)12-7-8-15-9-13(12)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: VRNFIKCDTDCELF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID60692445
• Molecular Weight: 227.26 g/mol
• CAS RN: 1261943-71-8

Description

4-(4-Ethylphenyl)nicotinic acid (EPNA) is an organic compound with a molecular formula of C11H13NO2. It is a white solid, which is soluble in water and ethanol. EPNA has a melting point of 67-68°C and a boiling point of 241°C. EPNA is a derivative of nicotinic acid, which is an important intermediate in the synthesis of many natural products, drugs, and other compounds. EPNA has been used in research in a variety of fields, including biochemistry, pharmacology, and toxicology.

Mechanism of Action

The mechanism of action of 4-(4-Ethylphenyl)nicotinic acid, 95% is not fully understood. However, it is thought to act as an agonist at nicotinic acid receptors, which are found in the brain and other organs. These receptors are involved in a variety of physiological processes, including the regulation of appetite, energy metabolism, and the release of hormones. It is believed that 4-(4-Ethylphenyl)nicotinic acid, 95% binds to these receptors and activates them, resulting in a variety of physiological effects.
Biochemical and Physiological Effects
4-(4-Ethylphenyl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to increase the production of fatty acids in the liver, which can lead to increased energy production and improved metabolic function. 4-(4-Ethylphenyl)nicotinic acid, 95% has also been found to reduce appetite and body weight, as well as to reduce cholesterol levels and improve blood sugar levels. In addition, 4-(4-Ethylphenyl)nicotinic acid, 95% has been found to reduce inflammation, improve cognitive function, and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

4-(4-Ethylphenyl)nicotinic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and has a relatively low cost. In addition, 4-(4-Ethylphenyl)nicotinic acid, 95% is relatively stable and has a long shelf life. However, 4-(4-Ethylphenyl)nicotinic acid, 95% is not very soluble in water, which can limit its use in some experiments. In addition, 4-(4-Ethylphenyl)nicotinic acid, 95% can be toxic in high doses, so care must be taken when using it in experiments.

Future Directions

There are a number of potential future directions for research on 4-(4-Ethylphenyl)nicotinic acid, 95%. One potential direction is to further investigate its effects on the metabolism of fatty acids and its potential use as an anti-obesity agent. Another potential direction is to investigate its potential use as an antidepressant, as well as its potential effects on cognitive function and inflammation. Additionally, further research could be done to investigate the mechanism of action of 4-(4-Ethylphenyl)nicotinic acid, 95% and its potential therapeutic uses. Finally, further research could be done to investigate its potential use as an anti-cancer agent, as well as its potential effects on the cardiovascular system.

Synthesis Methods

4-(4-Ethylphenyl)nicotinic acid, 95% can be synthesized in a few different ways. One method is to react 4-ethylphenol with acetic anhydride in the presence of a catalyst, such as sulfuric acid. This reaction produces 4-(4-ethylphenyl)acetic acid, which can then be converted to 4-(4-Ethylphenyl)nicotinic acid, 95% by reacting it with sodium nitrite in the presence of a base. Another method involves the reaction of 4-ethylphenol and nitroethane in the presence of a catalyst, such as p-toluenesulfonic acid. This reaction produces 4-(4-ethylphenyl)nitroethane, which can then be reduced to 4-(4-Ethylphenyl)nicotinic acid, 95% using a reducing agent, such as sodium borohydride or lithium aluminum hydride.

Scientific Research Applications

4-(4-Ethylphenyl)nicotinic acid, 95% has been used in scientific research in a variety of fields, including biochemistry, pharmacology, and toxicology. It has been used to study the effects of nicotinic acid on the liver and the metabolism of fatty acids. 4-(4-Ethylphenyl)nicotinic acid, 95% has also been used to study the effects of nicotinic acid on the cardiovascular system and to investigate the mechanism of action of nicotinic acid in the body. In addition, 4-(4-Ethylphenyl)nicotinic acid, 95% has been used to study the effects of nicotinic acid on the central nervous system, including its potential use as an antidepressant.